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An In-depth Technical Guide to the Molecular Weight of 4-Ethoxy-3-methoxyphenylacetic
Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive analysis of 4-Ethoxy-3-methoxyphenylacetic
acid, focusing on its molecular weight. It moves beyond a simple statement of the value to

detail the theoretical basis, experimental determination, and analytical confirmation of this

fundamental chemical property. This document outlines key physicochemical characteristics

and presents detailed, field-proven protocols for molecular weight determination using classical

titration and modern mass spectrometry. The methodologies are explained with an emphasis

on the underlying scientific principles, ensuring a self-validating and robust understanding for

researchers in organic synthesis, medicinal chemistry, and drug development.

Introduction to 4-Ethoxy-3-methoxyphenylacetic
Acid
4-Ethoxy-3-methoxyphenylacetic acid (CAS No. 120-13-8) is an aromatic carboxylic acid.[1]

[2][3] Structurally, it is a phenylacetic acid derivative with ethoxy and methoxy substituents on

the benzene ring.[4] This compound and its derivatives are of interest in organic synthesis and
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pharmaceutical research due to their potential biological activities.[4] An accurate

understanding of its molecular weight is the first and most critical step in any quantitative study,

from reaction stoichiometry to formulation and dosage calculations.

Common Synonyms:

2-(4-Ethoxy-3-methoxyphenyl)acetic acid[4][5]

4-Ethoxy-3-methoxybenzeneacetic acid[4][5]

Homovanillic acid ethyl ether

Chemical Structure
The structure consists of a central benzene ring substituted with an acetic acid moiety, a 3-

position methoxy group (-OCH₃), and a 4-position ethoxy group (-OCH₂CH₃).

Caption: 2D structure of 4-Ethoxy-3-methoxyphenylacetic acid.

Physicochemical Properties and Molecular Weight
Calculation
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

It is a cornerstone property derived directly from the molecular formula.

Summary of Properties
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Property Value Source

Molecular Formula C₁₁H₁₄O₄ [1][2][3][4][5][6]

Molecular Weight 210.23 g/mol [3][5]

CAS Number 120-13-8 [1][2][3]

Appearance Off-white solid/powder [4][5]

Melting Point 122-124 °C [3][5]

Boiling Point 344.1 °C (Predicted) [3][5]

Density 1.159 g/cm³ (Predicted) [5]

pKa 4.35 ± 0.10 (Predicted) [5]

Theoretical Molecular Weight Calculation
The molecular formula C₁₁H₁₄O₄ is the basis for calculating the precise molecular weight.

Using the most common isotopic masses:

Carbon (C): 11 atoms × 12.011 u = 132.121 u

Hydrogen (H): 14 atoms × 1.008 u = 14.112 u

Oxygen (O): 4 atoms × 15.999 u = 63.996 u

Total Molecular Weight = 132.121 + 14.112 + 63.996 = 210.229 u

This value is typically rounded to 210.23 g/mol for practical laboratory use.[3][5]

Experimental Determination and Verification
While the theoretical molecular weight is precise, experimental verification is essential to

confirm the identity and purity of a synthesized or isolated compound. The following protocols

represent robust, validated methods for this purpose.

Method 1: Titration for Equivalent Weight Determination
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Expertise & Causality: This classical acid-base titration method determines the equivalent

weight of the acid.[7] For a monoprotic acid like 4-Ethoxy-3-methoxyphenylacetic acid
(which has one acidic carboxylic acid proton), the equivalent weight is equal to the molecular

weight. The method relies on the stoichiometric neutralization of the acid with a strong base of

precisely known concentration. The endpoint, where moles of base equal moles of acid, is

visualized with a pH indicator.

Protocol:

Preparation of Standard Base: Prepare a 0.1 M sodium hydroxide (NaOH) solution and

standardize it against a primary standard (e.g., potassium hydrogen phthalate, KHP) to

determine its exact concentration.

Sample Preparation: Accurately weigh approximately 150-200 mg of dry 4-Ethoxy-3-
methoxyphenylacetic acid and record the mass precisely.

Dissolution: Dissolve the weighed acid in ~50 mL of a suitable solvent (e.g., a 1:1 mixture of

ethanol and water) in a 250 mL Erlenmeyer flask.

Indicator: Add 2-3 drops of phenolphthalein indicator to the acid solution.

Titration: Fill a burette with the standardized 0.1 M NaOH solution. Titrate the acid solution by

adding the NaOH dropwise while constantly swirling the flask until a faint, persistent pink

color is observed. This is the endpoint.

Recording: Record the final volume of NaOH solution used.

Replication: Repeat the titration at least two more times for precision.

Self-Validating Calculation:

Moles of NaOH:Concentration of NaOH (mol/L) × Volume of NaOH used (L)

Since the reaction is 1:1, Moles of Acid = Moles of NaOH.

Experimental Molecular Weight:Mass of Acid (g) / Moles of Acid (mol)
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The consistency of results across three or more trials validates the technique and the

calculated molecular weight.

Preparation

Titration

Calculation & Verification

1. Accurately Weigh
4-Ethoxy-3-methoxyphenylacetic acid

2. Dissolve in
Ethanol/Water Solvent

3. Add Phenolphthalein
Indicator

4. Titrate with Standardized
0.1 M NaOH Solution

5. Observe Endpoint
(Faint Persistent Pink)

6. Record Volume
of NaOH Used

7. Calculate Moles NaOH
(Molarity × Volume)

8. Moles Acid = Moles NaOH
(Stoichiometry is 1:1)

9. Calculate Molecular Weight
(Mass Acid / Moles Acid)

10. Repeat 3x for Precision
& Validation
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Click to download full resolution via product page

Caption: Workflow for Molecular Weight Determination via Titration.

Method 2: High-Resolution Mass Spectrometry (HRMS)
Expertise & Causality: Mass spectrometry is a powerful analytical technique that measures the

mass-to-charge ratio (m/z) of ionized molecules.[8] For determining the molecular weight of a

pure compound, it is unparalleled in accuracy. Electrospray ionization (ESI) is a soft ionization

technique ideal for polar molecules like carboxylic acids, as it typically generates the intact

molecular ion with a proton added ([M+H]⁺) or removed ([M-H]⁻). High-resolution instruments

(like Orbitrap or TOF analyzers) can measure m/z to several decimal places, allowing for the

confirmation of the elemental composition.

Protocol:

Sample Preparation: Prepare a dilute solution of the compound (~1 mg/mL) in a suitable

solvent compatible with liquid chromatography-mass spectrometry (LC-MS), such as

methanol or acetonitrile.

Infusion or LC Introduction: The sample can be directly infused into the mass spectrometer

or injected via an HPLC system for separation prior to analysis.[8][9] HPLC is preferred to

ensure sample purity.

Ionization: Utilize ESI in either positive or negative ion mode.

Positive Mode: Expect to observe the protonated molecule, [M+H]⁺, at an m/z

corresponding to (210.229 + 1.008) = 211.237.

Negative Mode: Expect to observe the deprotonated molecule, [M-H]⁻, at an m/z

corresponding to (210.229 - 1.008) = 209.221.

Mass Analysis: Acquire the mass spectrum using a high-resolution mass analyzer.

Data Interpretation: Identify the peak corresponding to the molecular ion. The instrument

software can use the highly accurate mass measurement to predict the most likely elemental

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b089445?utm_src=pdf-body-img
https://www.ijpsjournal.com/article/Modern+Analytical+Technique+for+Characterization+Organic+Compounds
https://www.ijpsjournal.com/article/Modern+Analytical+Technique+for+Characterization+Organic+Compounds
https://pmc.ncbi.nlm.nih.gov/articles/PMC7660098/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


formula, which should match C₁₁H₁₄O₄, thus validating both the molecular weight and the

chemical formula.

Sample Preparation

LC-MS Analysis

Data Interpretation

1. Prepare Dilute Solution
(~1 mg/mL in Methanol)

2. Inject into HPLC
(for purification)

3. Electrospray Ionization (ESI)
(Positive or Negative Mode)

4. High-Resolution
Mass Analysis (e.g., Orbitrap)

5. Detect Molecular Ion Peak
([M+H]⁺ or [M-H]⁻)

6. Confirm Accurate Mass
(e.g., m/z 211.0965 for [M+H]⁺)

7. Confirm Elemental Formula
(C₁₁H₁₄O₄)

Click to download full resolution via product page
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Caption: Workflow for Molecular Weight Verification via LC-HRMS.

Conclusion
The molecular weight of 4-Ethoxy-3-methoxyphenylacetic acid is theoretically calculated to

be 210.23 g/mol based on its molecular formula of C₁₁H₁₄O₄.[1][5] This fundamental constant is

the basis for all quantitative work involving this compound. This guide has detailed two robust

and complementary experimental methods for its verification: acid-base titration and high-

resolution mass spectrometry. While titration provides a classical, cost-effective confirmation of

the equivalent weight, HRMS offers unparalleled accuracy, confirming not only the precise

molecular weight but also the underlying elemental composition. For drug development and

research professionals, employing these validated protocols ensures the integrity and accuracy

of experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [molecular weight of 4-Ethoxy-3-methoxyphenylacetic
acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089445#molecular-weight-of-4-ethoxy-3-
methoxyphenylacetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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